Cas no 2411305-76-3 (5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide)

• Product Name: 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide
• CAS No: 2411305-76-3
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 5356196
• PubChem ID: 154880698
• Update Time: 2025-11-03

5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide
• Z4323320272
• 5-[(N-cyclooctylprop-2-enamido)methyl]thiophene-3-carboxamide

• Inchi： 1S/C17H24N2O2S/c1-2-16(20)19(14-8-6-4-3-5-7-9-14)11-15-10-13(12-22-15)17(18)21/h2,10,12,14H,1,3-9,11H2,(H2,18,21)
• InChI Key： QMTSAXOUIACUOS-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)C=C1CN(C(C=C)=O)C1CCCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• XLogP3: 3.3
• Topological Polar Surface Area: 91.6

Additional information on 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide

Introduction to 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide (CAS No. 2411305-76-3)

5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2411305-76-3, represents a unique molecular structure that combines a thiophene core with various functional groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular architecture of this compound features a thiophene ring substituted at the 3-position with a carboxamide group, which is further modified with a prop-2-enoyl moiety linked to a cyclooctylamino group. This intricate arrangement of functional groups not only contributes to the compound's chemical diversity but also opens up numerous possibilities for its biological activity and potential therapeutic applications.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes, as heterocyclic compounds, are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the carboxamide group in 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating cellular processes.

The cyclooctylamino group is particularly noteworthy as it introduces steric bulk to the molecule, which can influence its binding affinity and selectivity. This feature is often exploited in drug design to enhance target specificity and reduce off-target effects. Additionally, the prop-2-enoyl moiety can contribute to the compound's solubility and bioavailability, which are critical factors in the development of effective pharmaceutical agents.

Recent studies have highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. The unique structural features of 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide make it an interesting subject for SAR studies. By systematically modifying its functional groups, researchers can gain insights into how different structural elements contribute to its biological activity. This information can then be used to design more potent and selective analogs with improved pharmacological profiles.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a thiophene core with multiple functional groups provides a rich scaffold for drug discovery. For instance, thiophene derivatives have shown promise in treating various diseases, including neurological disorders and cancer. The carboxamide group, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding.

The cyclooctylamino group adds another layer of complexity to this molecule, offering opportunities for further functionalization. By introducing different substituents at this position, researchers can fine-tune the compound's properties to achieve desired biological effects. This flexibility makes 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide a valuable tool for exploring new chemical space and discovering innovative drug candidates.

In conclusion, 5-[[Cyclooctyl(prop-2-enoyl)amino]methyl]thiophene-3-carboxamide (CAS No. 2411305-76-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further investigation. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play a crucial role in the development of next-generation therapeutic agents.